Cas no 61995-19-5 (Ethyl 3-Oxopiperidine-1-carboxylate)

Ethyl 3-Oxopiperidine-1-carboxylate Properties

Names and Identifiers

• 3-oxo-1-Piperidinecarboxylic acid ethyl ester
• ETHYL 3-OXOPIPERIDINE-1-CARBOXYLATE
• MFCD15144251
• 61995-19-5
• 1-Ethoxycarbonylpiperidin-3-one
• 1-carbethoxy-3-piperidone
• Ethyl3-oxopiperidine-1-carboxylate
• SCHEMBL6306521
• VWQXCLBFGRMQJC-UHFFFAOYSA-N
• 1-Ethoxycarbonyl-piperidin-3-one
• AB7241
• SB41222
• AKOS015996814
• DTXSID40487558
• CS-0319713
• +Expand

• MDL： MFCD15144251
• InChIKey： VWQXCLBFGRMQJC-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H13NO3/c1-2-12-8(11)9-5-3-4-7(10)6-9/h2-6H2,1H3
• SMILES： CCOC(=O)N1CCCC(=O)C1

Computed Properties

• Exact Mass: 171.08959
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 171.08954328g/mol
• Heavy Atom Count: 12
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61
• Boiling Point: 273.4±33.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Density: 1.2±0.1 g/cm3